Cas no 2197521-85-8 ((R)-N-(1-Acetylpyrrolidin-3-yl)-4-acrylamidobenzamide)

• Product Name: (R)-N-(1-Acetylpyrrolidin-3-yl)-4-acrylamidobenzamide
• CAS No: 2197521-85-8
• MF: C₁₆H₁₉N₃O₃
• MW: 301.340363740921
• CID: 6449309
• PubChem ID: 145907450
• Update Time: 2025-06-03

(R)-N-(1-Acetylpyrrolidin-3-yl)-4-acrylamidobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[(3R)-1-Acetylpyrrolidin-3-yl]-4-(prop-2-enoylamino)benzamide
• N-[(3R)-1-acetylpyrrolidin-3-yl]-4-(prop-2-enamido)benzamide
• (R)-N-(1-Acetylpyrrolidin-3-yl)-4-acrylamidobenzamide
• Z2676772897
• 2197521-85-8
• EN300-26586320

• Inchi： 1S/C16H19N3O3/c1-3-15(21)17-13-6-4-12(5-7-13)16(22)18-14-8-9-19(10-14)11(2)20/h3-7,14H,1,8-10H2,2H3,(H,17,21)(H,18,22)/t14-/m1/s1
• InChI Key： MQYJTPXLIHDTRN-CQSZACIVSA-N
• SMILES： O=C(C)N1CC[C@H](C1)NC(C1C=CC(=CC=1)NC(C=C)=O)=O

Computed Properties

• Exact Mass: 301.14264148g/mol
• Monoisotopic Mass: 301.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 78.5Ų

Additional information on (R)-N-(1-Acetylpyrrolidin-3-yl)-4-acrylamidobenzamide

Introduction to (R)-N-(1-Acetylpyrrolidin-3-yl)-4-acrylamidobenzamide (CAS No. 2197521-85-8)

(R)-N-(1-Acetylpyrrolidin-3-yl)-4-acrylamidobenzamide (CAS No. 2197521-85-8) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of acrylamide derivatives and features a pyrrolidine ring with an acetyl group, making it a valuable candidate for various biological studies.

The chiral nature of (R)-N-(1-Acetylpyrrolidin-3-yl)-4-acrylamidobenzamide is crucial for its biological activity, as enantiomers can exhibit different pharmacological profiles. The (R) configuration specifically has been shown to possess enhanced binding affinity and selectivity for certain protein targets, which is essential for developing effective and safe therapeutic agents.

Recent studies have explored the potential of (R)-N-(1-Acetylpyrrolidin-3-yl)-4-acrylamidobenzamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Research has indicated that this compound can modulate specific signaling pathways involved in neuronal protection and synaptic function, potentially offering new avenues for intervention.

In addition to its neuroprotective properties, (R)-N-(1-Acetylpyrrolidin-3-yl)-4-acrylamidobenzamide has also been investigated for its anti-inflammatory effects. In vitro and in vivo studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a promising candidate for treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The structural design of (R)-N-(1-Acetylpyrrolidin-3-yl)-4-acrylamidobenzamide allows for high solubility and stability, which are critical factors for drug development. The acrylamide moiety provides additional reactivity, enabling the compound to form covalent bonds with target proteins, thereby enhancing its potency and duration of action.

Clinical trials are currently underway to evaluate the safety and efficacy of (R)-N-(1-Acetylpyrrolidin-3-yl)-4-acrylamidobenzamide in human subjects. Preliminary results have shown promising outcomes, with the compound demonstrating favorable pharmacokinetic properties and minimal side effects. These findings underscore the potential of this compound as a novel therapeutic agent in various medical applications.

From a synthetic chemistry perspective, the preparation of (R)-N-(1-Acetylpyrrolidin-3-yl)-4-acrylamidobenzamide involves several well-established methodologies. The key steps include the synthesis of the chiral pyrrolidine intermediate, followed by coupling with 4-acrylamidobenzoyl chloride under controlled conditions. The use of chiral catalysts or resolving agents ensures the formation of the desired (R) enantiomer with high enantiomeric purity.

In conclusion, (R)-N-(1-Acetylpyrrolidin-3-yl)-4-acrylamidobenzamide (CAS No. 2197521-85-8) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, positioning it as a valuable asset in the development of innovative treatments for various diseases.